Cas no 105967-11-1 (6-Iodo-uridine)

6-Iodo-uridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodouridine
- 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-iodopyrimidine-2,4(1H,3H)-dione
- 6-Iodo-uridine
- 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-iodopyrimidine-2,4(1H
- 1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxyMethyl)oxolan-2-yl]-6-iodo-1,2,3,4-tetrahydropyriMidine-2,4-dione
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-iodopyrimidine-2,4-dione
- 105967-11-1
- 1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-6-IODO-3H-PYRIMIDINE-2,4-DIONE
- CHEMBL220442
- DB-350534
- CS-0110026
- SCHEMBL1363611
- PD140123
- uridine, 6-iodo-
-
- MDL: MFCD21607789
- Inchi: 1S/C9H11IN2O6/c10-4-1-5(14)11-9(17)12(4)8-7(16)6(15)3(2-13)18-8/h1,3,6-8,13,15-16H,2H2,(H,11,14,17)/t3-,6-,7-,8-/m1/s1
- InChI Key: CUJFLFNXVSOBKJ-YXZULKJRSA-N
- SMILES: IC1=CC(NC(N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O)=O
Computed Properties
- Exact Mass: 369.96573
- Monoisotopic Mass: 369.96618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Color/Form: solid
- Density: 2.27
- PSA: 119.33
- LogP: -1.83500
- Sensitiveness: Light Sensitive
6-Iodo-uridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | I211455-5mg |
6-Iodo-uridine |
105967-11-1 | 5mg |
$ 370.00 | 2022-06-04 | ||
eNovation Chemicals LLC | D481123-1g |
1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxyMethyl)oxolan-2-yl]-6-iodo-1,2,3,4-tetrahydropyriMidine-2,4-dione |
105967-11-1 | 95% | 1g |
$1280 | 2024-05-24 | |
1PlusChem | 1P008UQT-100mg |
6-Iodo-uridine |
105967-11-1 | 95% | 100mg |
$339.00 | 2023-12-26 | |
A2B Chem LLC | AE12293-100mg |
6-Iodo-uridine |
105967-11-1 | 95% | 100mg |
$298.00 | 2024-04-20 | |
Ambeed | A734197-1g |
6-Iodouridine |
105967-11-1 | 95+% | 1g |
$581.0 | 2024-08-02 | |
eNovation Chemicals LLC | D481123-1g |
1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxyMethyl)oxolan-2-yl]-6-iodo-1,2,3,4-tetrahydropyriMidine-2,4-dione |
105967-11-1 | 95% | 1g |
$1280 | 2025-02-27 | |
TRC | I211455-2.5mg |
6-Iodo-uridine |
105967-11-1 | 2.5mg |
$ 200.00 | 2022-06-04 | ||
TRC | I211455-10mg |
6-Iodo-uridine |
105967-11-1 | 10mg |
$ 585.00 | 2022-06-04 | ||
Matrix Scientific | 144281-1g |
1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-iodopyrimidine-2,4(1H,3H)-dione, 95% |
105967-11-1 | 95% | 1g |
$1573.00 | 2023-09-06 | |
A2B Chem LLC | AE12293-250mg |
6-Iodo-uridine |
105967-11-1 | 95% | 250mg |
$457.00 | 2024-04-20 |
6-Iodo-uridine Related Literature
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
Additional information on 6-Iodo-uridine
Comprehensive Overview of 6-Iodo-uridine (CAS No. 105967-11-1): Applications and Research Insights
6-Iodo-uridine (CAS No. 105967-11-1) is a modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by the substitution of an iodine atom at the 6-position of the uridine base, serves as a versatile building block in nucleic acid chemistry. Its unique properties make it invaluable for studying RNA structure, function, and modifications, as well as for developing novel therapeutic agents. Researchers often explore 6-Iodo-uridine for its role in click chemistry, nucleoside analogs, and RNA labeling, aligning with current trends in precision medicine and molecular diagnostics.
The growing interest in 6-Iodo-uridine is reflected in its applications across diverse fields. In cancer research, this compound is investigated for its potential to modulate gene expression or serve as a precursor for antiviral drugs. Its compatibility with cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) enables the synthesis of tailored nucleosides, addressing demands for high-throughput screening and drug discovery. Additionally, the rise of mRNA therapeutics—highlighted by COVID-19 vaccines—has spurred curiosity about modified nucleosides like 6-Iodo-uridine for enhancing stability and efficacy.
From a technical perspective, 6-Iodo-uridine exhibits notable reactivity due to the iodine moiety, facilitating site-specific modifications in RNA sequences. This attribute is critical for epitranscriptomics, a hot topic exploring post-transcriptional RNA modifications. Laboratories leverage this compound to probe RNA-protein interactions or engineer fluorescent probes, answering common search queries such as "How to label RNA for imaging?" or "Nucleoside modifications for mRNA vaccines." Such applications underscore its relevance in bioconjugation and diagnostic tool development.
Quality and purity are paramount when working with 6-Iodo-uridine. Suppliers often provide HPLC or NMR data to ensure compliance with research standards, addressing frequent concerns like "CAS 105967-11-1 purity verification." Storage recommendations typically suggest desiccated conditions at -20°C to maintain stability, a detail highly sought after in laboratory protocols. Furthermore, the compound’s role in synthetic biology projects—such as designing artificial genetic systems—aligns with the broader scientific community’s focus on CRISPR and gene editing technologies.
In summary, 6-Iodo-uridine (CAS No. 105967-11-1) bridges fundamental science and translational innovation. Its utility in RNA therapeutics, chemical biology, and diagnostics positions it as a compound of enduring interest. As researchers continue to unravel the complexities of RNA biology, the demand for specialized nucleosides like 6-Iodo-uridine will likely grow, reinforcing its status as a cornerstone in modern molecular research.
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